Cas no 113777-00-7 (1-tert-butylaziridin-2-one)

1-tert-butylaziridin-2-one structure
1-tert-butylaziridin-2-one structure
Product Name:1-tert-butylaziridin-2-one
CAS No:113777-00-7
MF:C6H11NO
MW:113.157641649246
CID:2611594
PubChem ID:21018614
Update Time:2025-04-21

1-tert-butylaziridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butylaziridin-2-one
    • 113777-00-7
    • SCHEMBL8272853
    • DTXSID70610216
    • Inchi: 1S/C6H11NO/c1-6(2,3)7-4-5(7)8/h4H2,1-3H3
    • InChI Key: VFNOTCGFIRRFAQ-UHFFFAOYSA-N
    • SMILES: O=C1CN1C(C)(C)C

Computed Properties

  • Exact Mass: 113.084063974g/mol
  • Monoisotopic Mass: 113.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 20.1Ų
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